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Compound of Interest

Compound Name: Praseodymium(III,IV) oxide

Cat. No.: B8253411 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when working with specialized chemical compounds like

Praseodymium(III,IV) oxide. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to foster a safe and efficient research

environment.

Chemical and Physical Properties

Praseodymium(III,IV) oxide is a dark green to black powder.[1][2] Key physical and chemical

data are summarized below to inform safe handling and storage procedures.

Property Value

CAS Number 12037-29-5

Molecular Formula Pr₆O₁₁

Molecular Weight 1021.44 g/mol [3][4][5]

Melting Point 2500°C[1][6]

Boiling Point 4200°C[1][6]

Specific Gravity 6.34 - 7.07 g/mL[1][6]

Solubility Insoluble in water[2][6]
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Toxicological Data

Understanding the toxicological profile of a substance is critical for risk assessment. While

comprehensive toxicological data for Praseodymium(III,IV) oxide is not fully available, the

existing information is presented below.[7]

Route of Exposure Endpoint Value Species

Oral LD50 >5 g/kg Rat[1]

Intraperitoneal Cytogenetic analysis 77 mg/kg Mouse[1]

Hazard Identification and Personal Protective Equipment (PPE)

Praseodymium(III,IV) oxide may cause skin, eye, and respiratory irritation.[1][5][8] Therefore,

adherence to proper PPE protocols is mandatory.

Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields, safety goggles, or a

face shield.[1][4]

To prevent eye irritation from

dust particles.[5]

Skin Protection

Chemical-resistant gloves

(e.g., disposable polythene,

light weight rubber).[1]

To prevent skin irritation upon

contact.[5]

Respiratory Protection

NIOSH-approved N95 dust

mask or higher-level respirator

(e.g., full-face respirator with

N100 grade cartridges) if

ventilation is inadequate or

dust is generated.[3][4][9]

To prevent respiratory tract

irritation from inhaling fine

dust.[1][5]

Body Protection Laboratory coat or overalls.[4]
To protect personal clothing

from contamination.
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Operational Workflow for Handling Praseodymium(III,IV) Oxide

A systematic approach to handling Praseodymium(III,IV) oxide is crucial to minimize exposure

and ensure safety. The following workflow outlines the key steps from preparation to disposal.

Caption: Workflow for safe handling of Praseodymium(III,IV) oxide.

Experimental Protocols

General Handling Procedures:

Always handle Praseodymium(III,IV) oxide within a well-ventilated area, preferably in a

chemical fume hood, to minimize inhalation exposure.[1]

Avoid direct contact with skin and eyes by wearing the appropriate PPE.

When transferring the powder, use techniques that minimize dust generation.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly with soap and water after handling.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated place.[1][10]

Keep away from incompatible materials such as strong oxidizing agents.[1][10]

First Aid Measures:

Inhalation: Remove the individual to fresh air. If breathing becomes difficult, seek immediate

medical attention.[1][10]

Skin Contact: Wash the affected area with soap and plenty of water.[1][10] If irritation

persists, seek medical attention.[1]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally.[1][9] Seek medical attention.[10]
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Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

assistance.[1]

Spill Cleanup Protocol:

Ensure proper PPE is worn before beginning cleanup.[1]

For small spills, carefully sweep up the solid material, avoiding dust generation.[1]

Vermiculite or sodium carbonate can be mixed with the spilled material to aid in cleanup.[1]

Place the collected material into a suitable, sealed container for disposal.

For large spills, evacuate the area and contact your institution's environmental health and

safety department.

Disposal Plan:

Dispose of Praseodymium(III,IV) oxide and any contaminated materials in accordance with

all applicable local, state, and federal regulations.[7]

Consult with your institution's environmental health and safety department for specific

disposal guidelines. Do not dispose of down the drain.[1]

This guide is intended to provide a foundation for the safe handling of Praseodymium(III,IV)
oxide. Always refer to the specific Safety Data Sheet (SDS) for the material you are using and

consult with your institution's safety office for any questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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